Cas no 82811-47-0 (3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine)

• Product Name: 3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine
• CAS No: 82811-47-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 2804016
• PubChem ID: 12949130
• Update Time: 2025-04-21

3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine Chemical and Physical Properties

Names and Identifiers

• 82811-47-0
• DTXSID40513689
• 3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine

• Inchi： 1S/C7H11N3O/c1-4-7-9-8-5(2)6(3)10(7)11/h4H2,1-3H3
• InChI Key： CCEFRHYHYAGIBF-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(CC)=NN=C(C)C=1C

Computed Properties

• Exact Mass: 153.090211983Da
• Monoisotopic Mass: 153.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.2Ų